2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide

• Molecular Formula: C17H11F2NO3
• Molecular Weight: 315.27 g/mol
• IUPAC Name: 2,5-difluoro-N-(4-methyl-2-oxochromen-7-yl)benzamide
• InChI: InChI=1S/C17H11F2NO3/c1-9-6-16(21)23-15-8-11(3-4-12(9)15)20-17(22)13-7-10(18)2-5-14(13)19/h2-8H,1H3,(H,20,22)
• InChI Key: SHVOZCUBAOUQPO-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C3=C(C=CC(=C3)F)F
• solubility: 2.1 [ug/mL]

Description

2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide, also known as DCB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCB is a synthetic compound that has been developed through a specific synthesis method.

Scientific Research Applications

2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been shown to exhibit anti-inflammatory, anticancer, and antioxidant properties. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been found to scavenge free radicals, which are known to cause oxidative damage to cells.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide involves its interaction with specific molecular targets in cells. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been found to inhibit the activity of COX-2 by binding to its active site. COX-2 is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2 activity, 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide reduces the production of prostaglandins, thereby reducing inflammation. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has also been found to induce apoptosis in cancer cells by activating the caspase cascade, a series of proteases that are involved in the process of programmed cell death.
Biochemical and Physiological Effects:
2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been found to have several biochemical and physiological effects. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins, by inhibiting COX-2 activity. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. Additionally, 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has been found to scavenge free radicals, which are known to cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has several advantages and limitations for lab experiments. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has also been found to exhibit potent anti-inflammatory and anticancer properties, making it a promising candidate for the development of new drugs. However, 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has some limitations, including its potential toxicity and lack of selectivity for specific molecular targets.

Future Directions

There are several future directions for research on 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide. One potential area of research is the development of 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide-based drugs for the treatment of inflammatory diseases and cancer. Another potential area of research is the identification of specific molecular targets for 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide, which could lead to the development of more selective and potent drugs. Additionally, further studies are needed to investigate the potential toxicity of 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide and its effects on normal cells. Overall, 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide has significant potential for scientific research and the development of new drugs.

Synthesis Methods

The synthesis of 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide involves a series of chemical reactions that result in the formation of the final product. The synthesis method of 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide includes the condensation of 4-methyl-2-oxo-2H-chromene-7-carboxylic acid with 2,5-difluoroaniline in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with benzoyl chloride to form 2,5-difluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)benzamide.